Cas no 1578164-92-7 (Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2))

• Product Name: Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2)
• CAS No: 1578164-92-7
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 5240520
• Update Time: 2025-06-11

Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2)

• Inchi： 1S/C15H17N3O.ClH/c16-14(10-12-6-2-1-3-7-12)15(19)18-11-13-8-4-5-9-17-13;/h1-9,14H,10-11,16H2,(H,18,19);1H
• InChI Key： SHWNGDMUKKAOJZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(N)C(=O)NCC1N=CC=CC=1.Cl

Additional information on Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2)

Introduction to Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) (CAS No. 1578164-92-7)

Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) (CAS No. 1578164-92-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of benzenepropanamide and features a unique structural arrangement that includes an α-amino group and a pyridinylmethyl moiety, all bound to a hydrochloride salt in a 1:2 ratio. The intricate molecular structure of this compound has led to its exploration in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical formula of Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) is C₁₄H₁₇N₃O·2HCl. Its molecular weight is approximately 303.26 g/mol. The compound's structure consists of a benzene ring linked to a propanamide group, with an α-amino group and a pyridinylmethyl substituent. The presence of the hydrochloride salt in a 1:2 ratio ensures its solubility and stability in aqueous solutions, making it suitable for various biochemical and pharmaceutical applications.

In recent years, Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These findings suggest that Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) is multifaceted. It has been reported to interact with specific receptors and enzymes involved in inflammatory pathways. One key mechanism involves the modulation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of immune responses and inflammation. By inhibiting NF-κB activation, the compound can effectively reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

In addition to its anti-inflammatory properties, Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) has also shown potential as an antioxidant agent. Oxidative stress is a major contributor to cellular damage and is implicated in various diseases, including cardiovascular disorders and cancer. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx).

The pharmacokinetic profile of Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. It is rapidly distributed throughout the body and preferentially accumulates in tissues with high metabolic activity, such as the liver and brain. The compound undergoes metabolism primarily through cytochrome P450 enzymes, leading to the formation of inactive metabolites that are subsequently excreted via urine.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings have paved the way for further clinical investigations into its potential therapeutic applications.

In conclusion, Benzenepropanamide, α-amino-N-(2-pyridinylmethyl)-, hydrochloride (1:2) (CAS No. 1578164-92-7) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Its unique chemical structure and multifaceted biological activities make it an attractive lead compound for further research and drug development efforts.